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Introduction
Ditrisarubicin A is an anthracycline antibiotic that has demonstrated notable antitumor and

antibacterial properties. As a member of the anthracycline class of compounds, which includes

widely used chemotherapeutic agents like doxorubicin, Ditrisarubicin A is of significant

interest to the scientific community for its potential applications in oncology and infectious

disease research. This technical guide provides a comprehensive summary of the available

information on Ditrisarubicin A, with a focus on its chemical properties, biological activity, and

the methodologies relevant to its study.

Chemical Properties
While Ditrisarubicin A was first described in 1983, a specific CAS Registry Number for this

compound is not readily available in major chemical databases. The available information for

the closely related Ditrisarubicin C, which has a CAS number of 87385-18-0, can offer some

comparative insights.[1] The molecular formula for Ditrisarubicin C is C60H80N2O21, with a

molecular weight of 1165.3 g/mol .[1] Detailed physicochemical properties for Ditrisarubicin A,

such as melting point, boiling point, and specific solubility data, are not extensively reported in

the available scientific literature.

Table 1: Chemical Properties of Ditrisarubicin Congeners
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Property Ditrisarubicin A Ditrisarubicin B Ditrisarubicin C

CAS Number Not Available
Not Available in

PubChem
87385-18-0[1]

Molecular Formula
Not specified in

available literature
C60H80N2O22 C60H80N2O21[1]

Molecular Weight
Not specified in

available literature

Not specified in

PubChem
1165.3 g/mol [1]

Biological Activity and Mechanism of Action
Ditrisarubicin A is classified as an antibiotic with both antitumor and antibacterial activities. Its

mechanism of action is presumed to be consistent with that of other anthracycline antibiotics.

The primary modes of action for this class of compounds include:

DNA Intercalation: Anthracyclines insert themselves between the base pairs of the DNA

double helix. This intercalation distorts the DNA structure, thereby inhibiting DNA replication

and transcription.

Topoisomerase II Inhibition: These compounds are known to form a stable complex with DNA

and the enzyme topoisomerase II. This stabilization prevents the re-ligation of the DNA

strands after they have been cleaved by the enzyme, leading to double-strand breaks and

ultimately triggering apoptosis.

Generation of Reactive Oxygen Species (ROS): The quinone moiety of the anthracycline

structure can undergo redox cycling, leading to the production of superoxide and other

reactive oxygen species. This oxidative stress can damage cellular components, including

DNA, proteins, and lipids, contributing to cytotoxicity.

Signaling Pathway
The cytotoxic effects of anthracyclines like Ditrisarubicin A are mediated through the

activation of cellular stress and cell death pathways. The following diagram illustrates a

generalized signaling pathway for anthracycline-induced apoptosis.
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Caption: Generalized signaling pathway for anthracycline-induced apoptosis.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Ditrisarubicin A are

described in the initial discovery paper. The general workflow for isolating novel natural

products from microbial sources, which would be applicable to Ditrisarubicin A, is outlined

below.

General Isolation and Characterization Workflow
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Caption: A typical workflow for the isolation of natural products.

Conclusion
Ditrisarubicin A remains a compound of interest due to its classification as an anthracycline

with potential therapeutic applications. While specific data such as its CAS number and

detailed physicochemical properties are not widely available, its biological activities can be
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inferred from its structural class. Further research is warranted to fully elucidate the chemical

and pharmacological profile of Ditrisarubicin A, which could pave the way for its development

as a novel therapeutic agent. Researchers are encouraged to consult the original 1983

publication by Uchida et al. for foundational data on this compound.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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